Cas no 886494-05-9 (2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione)

• Product Name: 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione
• CAS No: 886494-05-9
• MF: C₇H₇ClF₂O₂
• MW: 196.579088449478
• MDL: MFCD06739357
• CID: 3059873
• PubChem ID: 19616498
• Update Time: 2025-10-29

2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-cyclopropyl-4,4-difluoro-butane-1,3-dione
• 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione
• 886494-05-9
• LKB49405
• EN300-230404
• BBL040444
• CS-0271391
• STK350475
• AKOS000313101
• MFCD06739357

• MDL： MFCD06739357
• Inchi： 1S/C7H7ClF2O2/c8-4(6(12)7(9)10)5(11)3-1-2-3/h3-4,7H,1-2H2
• InChI Key： MGVKPOLBFKCZCT-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)F)=O)C(C1CC1)=O

Computed Properties

• Exact Mass: 196.0102635Da
• Monoisotopic Mass: 196.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione

Professional Introduction to 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione (CAS No. 886494-05-9)

2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione, with the CAS number 886494-05-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules characterized by its unique structural features, including a cyclopropyl ring, chlorine substituents, and difluorobutane units. These structural elements contribute to its distinct chemical properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione is highly intriguing from a chemical perspective. The presence of a cyclopropyl group introduces rigidity to the molecule, which can influence its reactivity and interactions with biological targets. Additionally, the chlorine atoms and difluorobutane units enhance the compound's electronic properties, making it a valuable intermediate in various synthetic pathways. Such structural motifs are often explored in the design of novel pharmaceuticals due to their ability to modulate biological activity.

In recent years, there has been growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The difluorobutane moiety in this compound is particularly noteworthy, as fluorine atoms can significantly alter the pharmacokinetic properties of a drug molecule. Studies have shown that fluorine substitution can improve binding affinity and resistance to enzymatic degradation, making such compounds attractive for medicinal chemistry applications.

The chloro substituent in 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione also plays a crucial role in its chemical behavior. Chlorine atoms are known to be versatile handles in organic synthesis, enabling various functionalization strategies such as nucleophilic substitution reactions. This reactivity makes the compound a valuable building block for constructing more complex molecules, including potential drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione with greater accuracy. Molecular modeling studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings are particularly exciting given the increasing demand for innovative treatments in areas such as neurodegenerative diseases.

The synthesis of 2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione presents unique challenges due to its complex structure. However, recent methodological improvements have made it more accessible to synthetic chemists. Techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the synthesis process while maintaining high yields and purity. These advancements are crucial for facilitating further exploration of the compound's potential applications.

In conclusion,2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione (CAS No. 886494-05-9) is a promising compound with significant implications for pharmaceutical research and development. Its unique structural features and chemical properties make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this molecule,2-chloro-1-cyclopropyl-4,4-difluorobutane-1,3-dione is poised to play an increasingly important role in the discovery and development of novel therapeutics.